Cas no 2228712-83-0 (3-{3-(difluoromethyl)sulfanylphenyl}-2,2-dimethylcyclopropan-1-amine)

• Product Name: 3-{3-(difluoromethyl)sulfanylphenyl}-2,2-dimethylcyclopropan-1-amine
• CAS No: 2228712-83-0
• MF: C₁₂H₁₅F₂NS
• MW: 243.316008806229
• CID: 6111130
• PubChem ID: 165851711
• Update Time: 2025-05-20

3-{3-(difluoromethyl)sulfanylphenyl}-2,2-dimethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-{3-(difluoromethyl)sulfanylphenyl}-2,2-dimethylcyclopropan-1-amine
• 3-{3-[(difluoromethyl)sulfanyl]phenyl}-2,2-dimethylcyclopropan-1-amine
• EN300-1973068
• 2228712-83-0

• Inchi： 1S/C12H15F2NS/c1-12(2)9(10(12)15)7-4-3-5-8(6-7)16-11(13)14/h3-6,9-11H,15H2,1-2H3
• InChI Key： YIKFUMUEDCHFTR-UHFFFAOYSA-N
• SMILES： S(C(F)F)C1=CC=CC(=C1)C1C(C1(C)C)N

Computed Properties

• Exact Mass: 243.08932698g/mol
• Monoisotopic Mass: 243.08932698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 51.3Ų

Additional information on 3-{3-(difluoromethyl)sulfanylphenyl}-2,2-dimethylcyclopropan-1-amine

Comprehensive Overview of 3-{3-(Difluoromethyl)sulfanylphenyl}-2,2-dimethylcyclopropan-1-amine (CAS No. 2228712-83-0)

The compound 3-{3-(difluoromethyl)sulfanylphenyl}-2,2-dimethylcyclopropan-1-amine (CAS No. 2228712-83-0) has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical and agrochemical research. This cyclopropylamine derivative features a difluoromethylsulfanyl moiety, which enhances its reactivity and bioavailability, making it a subject of interest for drug discovery and material science. Researchers are particularly intrigued by its potential as a bioactive intermediate in the synthesis of novel therapeutic agents.

One of the key reasons for the growing interest in CAS No. 2228712-83-0 is its relevance to fluorine-containing compounds, a hot topic in modern chemistry. Fluorinated molecules are widely studied for their ability to improve metabolic stability and binding affinity in drug candidates. The presence of the difluoromethyl group in this compound aligns with current trends in medicinal chemistry, where fluorine substitution is leveraged to optimize pharmacokinetic properties. This has led to increased searches for terms like "fluorine in drug design" and "difluoromethyl applications," reflecting the compound's relevance to cutting-edge research.

From a synthetic perspective, 3-{3-(difluoromethyl)sulfanylphenyl}-2,2-dimethylcyclopropan-1-amine offers versatility as a building block for more complex structures. Its cyclopropane ring and amine functionality provide multiple sites for chemical modification, enabling the creation of diverse derivatives. This adaptability is crucial for researchers exploring structure-activity relationships (SAR) in drug development. Online queries such as "cyclopropane amine synthesis" and "sulfur-containing heterocycles" often highlight the demand for compounds like this in academic and industrial labs.

In addition to pharmaceutical applications, CAS No. 2228712-83-0 has potential uses in agrochemical innovation. The difluoromethylsulfanyl group may contribute to the development of new crop protection agents, as fluorine-substituted compounds are known for their efficacy in pest and disease control. This aligns with global trends toward sustainable agriculture, where searches for "eco-friendly agrochemicals" and "fluorine in agriculture" are on the rise. The compound's structural features could address challenges in pesticide resistance and environmental persistence.

Another area of interest is the compound's potential role in material science. The combination of a rigid cyclopropane core and a polar sulfanyl group may lend itself to the design of advanced polymers or coatings with tailored properties. Researchers investigating "high-performance materials" or "fluorinated polymers" may find this compound valuable for its unique stereoelectronic effects. Its thermal and chemical stability could also make it suitable for specialty chemicals in industrial applications.

Safety and handling of 3-{3-(difluoromethyl)sulfanylphenyl}-2,2-dimethylcyclopropan-1-amine follow standard laboratory protocols for amine-containing compounds. While not classified as hazardous under typical conditions, proper ventilation and personal protective equipment (PPE) are recommended during synthesis or manipulation. This aligns with the broader scientific community's focus on "green chemistry principles" and "safe chemical handling," which are frequently searched topics in educational and professional settings.

In summary, CAS No. 2228712-83-0 represents a compelling case study in the intersection of fluorine chemistry, heterocyclic synthesis, and applied research. Its multifaceted applications—from drug discovery to agrochemicals and materials—make it a standout subject for researchers and industry professionals alike. As interest in tailored molecular architectures continues to grow, compounds like this will likely remain at the forefront of scientific inquiry and innovation.